N-(7-methyl-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(7-methyl-3-oxo-4,5-dihydro-1,4-benzoxazepin-9-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H15F3N2O3/c1-10-6-11-8-22-15(24)9-26-16(11)14(7-10)23-17(25)12-4-2-3-5-13(12)18(19,20)21/h2-7H,8-9H2,1H3,(H,22,24)(H,23,25)
• InChI Key: MUNACPQOZDKJFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)NC(=O)C3=CC=CC=C3C(F)(F)F)OCC(=O)NC2
• Molecular Formula: C18H15F3N2O3
• Molecular Weight: 364.3 g/mol

Description

This compound is a part of the benzoxazepin family, characterized by a seven-membered heterocyclic ring containing both oxygen and nitrogen. These compounds, including derivatives like triflubazam and clobazam, are known for a broad spectrum of biological activities, suggesting their importance in pharmaceutical research and development.

Synthesis Analysis

The synthesis of related benzodiazepine derivatives involves a novel and efficient method using aromatic diamine, Meldrum's acid, and an isocyanide in dichloromethane at ambient temperature, yielding high products without the need for any catalyst or activation. This procedure provides an alternative method for synthesizing compounds with closely related ring systems, indicating the versatility and efficiency of multi-component reactions (MCRs) in constructing complex molecules like N-(7-methyl-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2-(trifluoromethyl)benzamide (Shaabani et al., 2009).

Scientific Research Applications

Synthetic Methodologies and Derivatives

Development of Synthetic Methods : The synthesis of tetrahydro-1,4-benzodiazepine derivatives, which share structural similarities with the specified compound, has been explored through innovative synthetic methodologies. For instance, a novel one-pot synthesis method has been developed for creating tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives. This approach utilizes an aromatic diamine, Meldrum's acid, and an isocyanide in a catalyst-free environment at ambient temperature, demonstrating a broad spectrum of biological activities and serving as a basis for further chemical exploration (Shaabani et al., 2009).